Cas no 403728-99-4 (ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate)

• Product Name: ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate
• CAS No: 403728-99-4
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5805756
• PubChem ID: 5143675
• Update Time: 2025-06-09

ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3,4-dihydro-3-[4-[[(2-methoxyethyl)amino]carbonyl]phenyl]-4-oxo-2-quinazolinyl]thio]-, ethyl ester
• SR-01000563209-1
• ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate
• HMS2397O20
• SMR000131280
• ethyl 2-((3-(4-((2-methoxyethyl)carbamoyl)phenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate
• NCGC00138833-01
• ethyl 2-[3-[4-(2-methoxyethylcarbamoyl)phenyl]-4-oxoquinazolin-2-yl]sulfanylacetate
• CHEMBL1319966
• MLS002588638
• SR-01000563209
• K289-0144
• HMS1910K18
• F0912-3550
• AKOS002075695
• 403728-99-4
• MLS000520871

• Inchi： 1S/C22H23N3O5S/c1-3-30-19(26)14-31-22-24-18-7-5-4-6-17(18)21(28)25(22)16-10-8-15(9-11-16)20(27)23-12-13-29-2/h4-11H,3,12-14H2,1-2H3,(H,23,27)
• InChI Key： MKCRZWNPTRQNFB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=C(C(NCCOC)=O)C=C2)C(=O)C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate

Comprehensive Analysis of Ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate (CAS No. 403728-99-4)

The compound ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate (CAS No. 403728-99-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a quinazolinone core and a sulfanylacetate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and cancer therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The unique scaffold of ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate offers a promising platform for designing compounds with enhanced bioavailability and target specificity. Its carbamoyl and methoxyethyl functional groups contribute to its solubility and binding affinity, which are critical factors in drug design.

The synthesis of CAS No. 403728-99-4 involves multi-step organic reactions, including amide coupling and heterocyclic formation. These processes are optimized to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's molecular weight and logP values align with the Lipinski's rule of five, making it a viable candidate for oral drug development. This has sparked interest in its potential for treating chronic diseases, such as autoimmune disorders and metabolic syndromes.

From an analytical perspective, ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate can be characterized using techniques like HPLC, NMR, and mass spectrometry. These methods confirm its structural integrity and purity, which are essential for regulatory compliance and clinical trials. The compound's stability under various pH conditions and temperatures is also a key area of investigation, particularly for formulating sustained-release medications.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 403728-99-4. Solvent-free reactions and catalytic methods are being tested to reduce environmental impact while maintaining efficiency. This aligns with global trends toward sustainable pharmaceutical production, a topic frequently searched by professionals in the field.

The pharmacological profile of ethyl 2-[(3-{4-[(2-methoxyethyl)carbamoyl]phenyl}-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate is under active investigation. Preliminary studies suggest its potential as a multi-target agent, capable of modulating several pathways simultaneously. This property is highly sought after in treating complex diseases like neurodegenerative disorders and fibrotic conditions. Its sulfanyl group may also confer antioxidant properties, adding another layer of therapeutic utility.

As the scientific community continues to unravel the potential of CAS No. 403728-99-4, collaborations between academia and industry are expected to accelerate its translation into clinical applications. With its versatile chemistry and promising bioactivity, this compound represents a compelling case study in modern medicinal chemistry and drug discovery.